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Compound of Interest

Compound Name: 2,2-Dimethyl-1-hexanol

Cat. No.: B1605905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electron ionization (EI) mass
spectrometry fragmentation pattern of 2,2-dimethyl-1-hexanol. The information contained
herein is intended to serve as a comprehensive resource for the identification, characterization,
and quality control of this compound in research and development settings.

Mass Spectrometry Data

The mass spectrum of 2,2-dimethyl-1-hexanol (CsH1sO, Molecular Weight: 130.23 g/mol ) is
characterized by the absence of a prominent molecular ion peak, a common feature for primary
alcohols, and a series of distinct fragment ions resulting from predictable cleavage pathways.
[1] The quantitative data for the most significant ions are summarized in Table 1.

Table 1: Key Mass Spectrometry Data for 2,2-Dimethyl-1-hexanol
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Mass-to-Charge Ratio

(miz) Relative Intensity (%) Proposed Fragment lon
43 100 [C3sH7]*

57 85 [CaHs]*

56 80 [CaHs]*

71 75 [CsH11]*

41 70 [CsHs]*

85 50 [CeHu3]*

99 10 [M - CH20H]*

112 5 [M - H20]*

Data extracted and interpreted from the NIST Mass Spectrometry Data Center.[2]

Fragmentation Pathways

The fragmentation of 2,2-dimethyl-1-hexanol under electron ionization primarily proceeds
through two major pathways characteristic of alcohols: alpha (a) cleavage and dehydration
(loss of water).[3]

Alpha (a) Cleavage

Alpha cleavage involves the breaking of the C-C bond adjacent to the oxygen atom. For 2,2-
dimethyl-1-hexanol, this results in the loss of the butyl group, leading to the formation of a
resonance-stabilized oxonium ion. However, the most prominent fragmentation pathway is the
cleavage of the bond between the quaternary carbon and the rest of the alkyl chain, leading to
the formation of various alkyl cations.

Dehydration

Alcohols readily undergo the elimination of a water molecule (18 amu), which can be observed
in the mass spectrum as an [M-18]* peak.[3] In the case of 2,2-dimethyl-1-hexanol, a small
peak at m/z 112 corresponds to the loss of water.
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The logical flow of the primary fragmentation pathways is depicted in the following diagram.
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a-Cleavage & Alkyl Fragmentation

[CoHus]* -CH: [CsHu)* -CH: [CeHs]* (tert-butyl cation) -CH: [CaH3)* (isopropyl cation)
(m/z 85) (miz71) (miz57) (miz 43)

Dehydration

[CeHa]*
(miz 112)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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